Cas no 109635-65-6 (Tos-PEG11-Tos)

• Product Name: Tos-PEG11-Tos
• CAS No: 109635-65-6
• MF: C₃₄H₅₄O₁₅S₂
• MW: 766.913569927216
• CID: 6840436
• PubChem ID: 10605190
• Update Time: 2025-05-22

Tos-PEG11-Tos Chemical and Physical Properties

Names and Identifiers

• 109635-65-6
• 3,6,9,12,15,18,21,24,27-Nonaoxanonacosane-1,29-diol, 1-bis(4-methylbenzenesulfonate)
• 2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(4-methylphenyl)sulfonyloxyethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl 4-methylbenzenesulfonate
• DTXSID101128755
• Tos-PEG11-Tos

• Inchi： 1S/C34H54O15S2/c1-31-3-7-33(8-4-31)50(35,36)48-29-27-46-25-23-44-21-19-42-17-15-40-13-11-39-12-14-41-16-18-43-20-22-45-24-26-47-28-30-49-51(37,38)34-9-5-32(2)6-10-34/h3-10H,11-30H2,1-2H3
• InChI Key： XPTUTUQALZAORB-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 766.29041336Da
• Monoisotopic Mass: 766.29041336Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 51
• Rotatable Bond Count: 34
• Complexity: 924
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 187Ų

Additional information on Tos-PEG11-Tos

Recent Advances in the Application of Tos-PEG11-Tos (109635-65-6) in Chemical Biology and Pharmaceutical Research

The compound Tos-PEG11-Tos (CAS: 109635-65-6) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a polyethylene glycol (PEG)-based linker, Tos-PEG11-Tos is widely utilized in bioconjugation, drug delivery, and the development of novel therapeutics. This research briefing synthesizes the latest findings on this compound, highlighting its structural properties, mechanisms of action, and emerging applications.

Recent studies have demonstrated that Tos-PEG11-Tos serves as an effective bifunctional linker, enabling the conjugation of biomolecules such as peptides, proteins, and nucleic acids. Its PEG spacer provides enhanced solubility and reduced immunogenicity, making it particularly valuable in the design of next-generation biopharmaceuticals. For instance, a 2023 study published in Bioconjugate Chemistry showcased its role in improving the pharmacokinetic profiles of antibody-drug conjugates (ADCs), leading to prolonged circulation times and targeted delivery to tumor sites.

In addition to its use in ADCs, Tos-PEG11-Tos has been explored in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv detailed its application in linking E3 ligase ligands to target proteins, facilitating the degradation of disease-causing proteins. The study reported that the PEG11 spacer in Tos-PEG11-Tos provided optimal flexibility and length, enhancing the efficiency of ternary complex formation and subsequent protein degradation.

Another notable advancement involves the use of Tos-PEG11-Tos in nanoparticle-based drug delivery systems. Research published in Journal of Controlled Release (2024) demonstrated that the compound could be employed to functionalize lipid nanoparticles (LNPs), improving their stability and cellular uptake. This innovation holds promise for the delivery of mRNA therapeutics, including those for infectious diseases and cancer.

Despite these advancements, challenges remain in the optimization of Tos-PEG11-Tos-based conjugates. Issues such as batch-to-batch variability and the potential for PEG-related immunogenicity require further investigation. Ongoing research aims to address these limitations through the development of novel PEG analogs and improved conjugation techniques.

In conclusion, Tos-PEG11-Tos (109635-65-6) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique properties and adaptability make it a valuable tool for scientists working on bioconjugation, drug delivery, and targeted therapies. Future studies are expected to further expand its applications, particularly in the realms of personalized medicine and nanotechnology.